2,6-dioxo-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide

• IUPAC Name: N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]-2,4-dioxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C14H17N5O4/c20-12-5-11(17-14(22)18-12)13(21)16-9-6-15-19(7-9)8-10-3-1-2-4-23-10/h5-7,10H,1-4,8H2,(H,16,21)(H2,17,18,20,22)
• InChI Key: WZRFNNSFHPTVHW-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN2C=C(C=N2)NC(=O)C3=CC(=O)NC(=O)N3
• Molecular Formula: C14H17N5O4
• Molecular Weight: 319.32 g/mol
• CAS No.: 2034612-32-1

Description

2,6-dioxo-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C14H17N5O4 and its molecular weight is 319.321. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has focused on synthesizing novel derivatives and evaluating their biological activities, such as anticancer, anti-inflammatory, and anti-5-lipoxygenase agents. For example, the synthesis of pyrazolopyrimidines derivatives has been reported, showing potential cytotoxic activities against cancer cell lines like HCT-116 and MCF-7, and inhibition of 5-lipoxygenase, indicating their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Antimicrobial and Antioxidant Properties

Other studies have explored the antimicrobial and antioxidant properties of tetrahydroimidazo[1,2-a]pyrimidine derivatives, showing significant activity against various microbial strains and potential as antioxidant agents (Rani et al., 2017).

Molecular Solids and Supramolecular Assembly

Research on the formation of energetic multi-component molecular solids through strong hydrogen bonds and weak intermolecular interactions, such as C–H⋯F and C–H⋯O, has been conducted. This indicates the compound's relevance in materials science for developing novel supramolecular structures (Wang et al., 2014).

Acetylcholinesterase Inhibitor Activity

A series of novel pyrazinamide condensed tetrahydropyrimidines have been synthesized and evaluated for their activity as acetyl and butyl cholinesterase inhibitors, showing potential for the treatment of conditions like Alzheimer's disease (Elumalai et al., 2014).

Synthesis and Antitumor Activities

The synthesis of novel heterocyclic compounds, including pyrazolopyrimidine derivatives, and their evaluation for in vitro antitumor activities against different human cancer cell lines have been reported. This research contributes to the development of new anticancer drugs (Hafez et al., 2013).